4-(4-Bromo-phenyl)-2-(4-fluoro-benzoylamino)-thiophene-3-carboxylic acid ethyl ester

• CAS No.: 312939-98-3
• Molecular Formula: C20H15BrFNO3S
• Molecular Weight: 448.3g/mol
• IUPAC Name: ethyl 4-(4-bromophenyl)-2-[(4-fluorobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C20H15BrFNO3S/c1-2-26-20(25)17-16(12-3-7-14(21)8-4-12)11-27-19(17)23-18(24)13-5-9-15(22)10-6-13/h3-11H,2H2,1H3,(H,23,24)
• InChI Key: AFTZPMDEYYGOKF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)Br)NC(=O)C3=CC=C(C=C3)F

Description

4-(4-Bromo-phenyl)-2-(4-fluoro-benzoylamino)-thiophene-3-carboxylic acid ethyl ester is a complex organic compound that belongs to the class of thiophene derivatives This compound is characterized by the presence of a thiophene ring substituted with various functional groups, including a bromophenyl group, a fluorobenzoyl group, and an ethyl ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Bromo-phenyl)-2-(4-fluoro-benzoylamino)-thiophene-3-carboxylic acid ethyl ester typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through a cyclization reaction involving a dicarbonyl compound and elemental sulfur.

Introduction of the Bromophenyl Group: The bromophenyl group can be introduced via a Suzuki coupling reaction between a bromobenzene derivative and a thiophene derivative.

Introduction of the Fluorobenzoyl Group: The fluorobenzoyl group can